2-(2-fluorophenyl)-N-[2-(piperidin-1-yl)ethyl]acetamide

• IUPAC Name: 2-(2-fluorophenyl)-N-(2-piperidin-1-ylethyl)acetamide
• InChI: InChI=1S/C15H21FN2O/c16-14-7-3-2-6-13(14)12-15(19)17-8-11-18-9-4-1-5-10-18/h2-3,6-7H,1,4-5,8-12H2,(H,17,19)
• InChI Key: XTDIYUWVUVLQNA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCNC(=O)CC2=CC=CC=C2F
• Molecular Formula: C15H21FN2O
• Molecular Weight: 264.34 g/mol

Description

2-(2-fluorophenyl)-N-[2-(piperidin-1-yl)ethyl]acetamide is a chemical compound with the molecular formula C13H16FNO. It is known for its applications in various fields of scientific research, including chemistry, biology, and medicine. This compound is characterized by the presence of a fluorophenyl group and a piperidinyl ethyl group, which contribute to its unique chemical properties.

Preparation Methods

The synthesis of 2-(2-fluorophenyl)-N-[2-(piperidin-1-yl)ethyl]acetamide typically involves the reaction of 2-fluoroaniline with 2-chloro-N-(2-chloroethyl)acetamide in the presence of a base such as sodium hydroxide. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of the desired product. Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity.

Chemical Reactions Analysis

2-(2-fluorophenyl)-N-[2-(piperidin-1-yl)ethyl]acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions with various nucleophiles, such as amines or thiols, to form substituted products.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane or ethanol, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-(2-fluorophenyl)-N-[2-(piperidin-1-yl)ethyl]acetamide has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with biological targets such as enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a lead compound in drug discovery and development.

Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-(2-fluorophenyl)-N-[2-(piperidin-1-yl)ethyl]acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorophenyl group and piperidinyl ethyl group contribute to its binding affinity and specificity. The compound may modulate the activity of its targets through various pathways, leading to its observed effects.

Comparison with Similar Compounds

2-(2-fluorophenyl)-N-[2-(piperidin-1-yl)ethyl]acetamide can be compared with other similar compounds, such as:

2-(2-chlorophenyl)-N-[2-(piperidin-1-yl)ethyl]acetamide: This compound has a chlorine atom instead of a fluorine atom, which may affect its chemical properties and biological activities.

2-(2-bromophenyl)-N-[2-(piperidin-1-yl)ethyl]acetamide: The presence of a bromine atom can influence the compound’s reactivity and interactions with molecular targets.

2-(2-methylphenyl)-N-[2-(piperidin-1-yl)ethyl]acetamide: The methyl group may alter the compound’s lipophilicity and pharmacokinetic properties.

The uniqueness of 2-(2-fluorophenyl)-N-[2-(piperidin-1-yl)ethyl]acetamide lies in its specific combination of functional groups, which contribute to its distinct chemical and biological properties.